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Compound of Interest

Compound Name: 3-phenyl-9H-carbazole

Cat. No.: B2913409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-phenyl-9H-carbazole is a versatile heterocyclic aromatic compound that has garnered

significant interest in both materials science and medicinal chemistry. Its rigid, planar carbazole

core, functionalized with a phenyl group, imparts unique photophysical and electronic

properties, making it a valuable building block for advanced organic materials. Furthermore, the

carbazole scaffold is a recognized pharmacophore, and its derivatives have shown a wide

array of biological activities. This guide provides an in-depth overview of 3-phenyl-9H-
carbazole, covering its fundamental properties, synthesis, and key applications.

Core Compound Identification
A clear identification of 3-phenyl-9H-carbazole is crucial for any research and development

endeavor. The key identifiers for this compound are summarized in the table below.

Identifier Value

CAS Number 103012-26-6

Molecular Formula C₁₈H₁₃N

Molecular Weight 243.3 g/mol [1][2]

Alternate Names 3-phenylcarbazole
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Synthesis of 3-phenyl-9H-carbazole
The synthesis of 3-phenyl-9H-carbazole is most commonly achieved through a palladium-

catalyzed cross-coupling reaction, specifically the Suzuki-Miyaura coupling. This method offers

a robust and efficient route to form the carbon-carbon bond between the carbazole core and

the phenyl group.

Rationale for Synthetic Approach
The Suzuki-Miyaura coupling is favored for its mild reaction conditions, high functional group

tolerance, and the commercial availability of a wide range of boronic acids. The use of a

palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0), facilitates the efficient

coupling of an aryl halide (in this case, 3-bromo-9H-carbazole) with an aryl boronic acid

(phenylboronic acid).

Experimental Protocol: Suzuki-Miyaura Coupling
This protocol outlines a general procedure for the synthesis of 3-phenyl-9H-carbazole.

Materials:

3-Bromo-9H-carbazole

Phenylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)[3]

Toluene and Water (or Dioxane and Water[3]) as solvents

Argon or Nitrogen gas (for inert atmosphere)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

Reaction Setup: In a round-bottom flask, combine 3-bromo-9H-carbazole (1 equivalent),

phenylboronic acid (1.2-1.5 equivalents)[3], and the base (e.g., K₂CO₃, 2 equivalents).
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Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen) three

times to ensure an oxygen-free environment.

Catalyst and Solvent Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.05-0.1 equivalents)

[3], to the flask. Then, add the degassed solvent system (e.g., a 4:1 mixture of

toluene:water).

Reaction: Stir the reaction mixture at an elevated temperature (typically 80-110°C) for 12-24

hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent like ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield pure

3-phenyl-9H-carbazole.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 3-phenyl-9H-carbazole via Suzuki-Miyaura coupling.

Applications of 3-phenyl-9H-carbazole
The unique molecular structure of 3-phenyl-9H-carbazole and its derivatives makes them

highly valuable in several advanced fields.
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Organic Electronics and OLEDs
A primary application of 3-phenyl-9H-carbazole is in the field of organic electronics,

particularly in the fabrication of Organic Light-Emitting Diodes (OLEDs). Carbazole derivatives

are known for their excellent charge-transporting properties and high thermal stability, which

are crucial for the efficiency and longevity of OLED devices[4].

Host Materials: In OLEDs, an emissive layer is typically composed of a host material doped

with a guest emitter. Carbazole derivatives, including 3-phenyl-9H-carbazole, are often

used as host materials for phosphorescent emitters due to their high triplet energy, which

allows for efficient energy transfer to the guest molecule[2].

Hole Transport Layers (HTLs): The electron-rich nature of the carbazole moiety facilitates the

transport of holes. As such, 3-phenyl-9H-carbazole and its derivatives can be incorporated

into the hole transport layer of an OLED to improve charge injection and transport, leading to

enhanced device performance.

Intermediates for Advanced Materials: 3-phenyl-9H-carbazole serves as a key building

block for the synthesis of more complex and functional OLED materials[4][5].

Drug Development and Medicinal Chemistry
The carbazole nucleus is a privileged scaffold in medicinal chemistry, with numerous

derivatives exhibiting a broad range of pharmacological activities[6][7][8]. While 3-phenyl-9H-
carbazole itself may not be an active pharmaceutical ingredient, it serves as a crucial

intermediate for the synthesis of biologically active molecules[5]. Carbazole derivatives have

been reported to possess:

Anticancer Activity: Various carbazole-based compounds have shown potent cytotoxic

effects against different cancer cell lines[6].

Antimicrobial Properties: N-substituted carbazole derivatives have demonstrated significant

activity against various bacterial and fungal strains[6].

Neuroprotective Effects: The carbazole scaffold has been explored for the development of

agents targeting neurological disorders[6][8][9].
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The lipophilicity and aromatic nature of the 3-phenyl-9H-carbazole structure can be

advantageous for interactions with biological targets.

Charge Transport Mechanism in OLEDs
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Caption: Simplified diagram of charge transport and light emission in an OLED device.

Conclusion
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3-phenyl-9H-carbazole is a compound of significant scientific and commercial interest. Its

straightforward synthesis via Suzuki-Miyaura coupling, combined with its valuable electronic

and photophysical properties, has established it as a key component in the development of

advanced OLED materials. Furthermore, its role as a versatile intermediate in the synthesis of

pharmacologically active carbazole derivatives underscores its importance in the field of drug

discovery. As research in organic electronics and medicinal chemistry continues to advance,

the demand for and applications of 3-phenyl-9H-carbazole are expected to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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